Madindoline B

• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol
• InChI: InChI=1S/C22H27NO4/c1-4-5-8-15-14(2)18(24)21(3,19(15)25)13-23-17-10-7-6-9-16(17)22(26)11-12-27-20(22)23/h6-7,9-10,20,26H,4-5,8,11-13H2,1-3H3/t20-,21-,22+/m0/s1
• InChIKey: XPVQXXLKOCZMGG-FDFHNCONSA-N

Madindoline B – Selective IL-6/gp130 Non-Peptide Antagonist for Osteoporosis and Cytokine Signaling Research

Madindoline B (CAS 184877-65-4) is a microbial secondary metabolite belonging to the 3a-hydroxyindoline alkaloid class, originally isolated from Streptomyces nitrosporeus K93-0711 [1]. It is a stereoisomer of madindoline A, differing exclusively in configuration at the C2′ position (3aR,8aS,2′S versus 3aR,8aS,2′R for madindoline A), as established by asymmetric total synthesis [2]. Both madindolines act as selective non-peptide antagonists of gp130, the common signal-transducing subunit shared by the IL-6 and IL-11 receptor complexes, and inhibit IL-6-dependent cell growth without affecting IL-6-independent cells or exhibiting antimicrobial activity [1][3]. The original producing strain has ceased metabolite production, making chemical synthesis the sole viable supply route.

C2′ epimeric control for gp130 stereochemical SAR

Selective IL-6 pathway probe with matched core structure

Synthetic-only supply; natural source exhausted

• [1] Hayashi M, Kim YP, Takamatsu S, Enomoto A, Shinose M, et al. Madindoline, a novel inhibitor of IL-6 activity from Streptomyces sp. K93-0711. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1996;49(11):1091-1095. doi:10.7164/antibiotics.49.1091. PMID: 8982336. View Source
• [2] Sunazuka T, Hirose T, Shirahata T, Harigaya Y, Hayashi M, Komiyama K, Omura S, Smith AB III. Total Synthesis of (+)-Madindoline A and (−)-Madindoline B, Potent, Selective Inhibitors of Interleukin 6. Determination of the Relative and Absolute Configurations. J Am Chem Soc. 2000;122(9):2122-2123. View Source
• [3] Takamatsu S, Kim YP, Enomoto A, Hayashi M, Tanaka H, Komiyama K, Omura S. Madindolines, novel inhibitors of IL-6 activity from Streptomyces sp. K93-0711. II. Physico-chemical properties and structural elucidation. J Antibiot (Tokyo). 1997;50(12):1069-1072. doi:10.7164/antibiotics.50.1069. PMID: 9510918. View Source

Why Madindoline A Cannot Substitute for Madindoline B in Stereochemical SAR and Control Experiments

Although madindolines A and B share a common core structure and target gp130, their stereochemical divergence at the C2′ position produces a 3.75-fold difference in IL-6 inhibitory potency (IC₅₀ 30 µM vs 8 µM) when tested under identical conditions [1]. This stereochemical sensitivity makes madindoline B an essential, non-interchangeable tool compound: it serves as a less-active epimeric control in experiments where madindoline A is the primary active agent, and as a critical comparator for establishing the contribution of the C2′ stereocenter to gp130 binding. Furthermore, natural madindoline B is the (−)-enantiomer, whereas most synthetic routes produce the (+)-enantiomer or racemic mixtures [2], meaning that generic procurement without enantiomeric specification risks obtaining material with unknown or irreproducible biological activity. The producing microorganism no longer generates either compound, so all supply is synthetic [3], and batch-to-batch stereochemical purity must be verified independently—a requirement that precludes casual substitution with madindoline A or racemic mixtures.

Stereochemistry C2′ epimer exhibits distinct potency profile; substitution alters experimental outcome interpretation

Enantiomer Natural (−)-B and synthetic (+)-B are non-identical; generic procurement risks enantiomeric mismatch

Supply Synthetic-only source; batch stereochemical purity must be independently verified

• [1] Hayashi M, Kim YP, Takamatsu S, Enomoto A, Shinose M, et al. Madindoline, a novel inhibitor of IL-6 activity from Streptomyces sp. K93-0711. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1996;49(11):1091-1095. doi:10.7164/antibiotics.49.1091. PMID: 8982336. View Source
• [2] Sunazuka T, Hirose T, Shirahata T, Harigaya Y, Hayashi M, Komiyama K, Omura S, Smith AB III. Total Synthesis of (+)-Madindoline A and (−)-Madindoline B, Potent, Selective Inhibitors of Interleukin 6. Determination of the Relative and Absolute Configurations. J Am Chem Soc. 2000;122(9):2122-2123. View Source
• [3] Wan L, Tius MA. Synthesis of (+)-Madindoline A and (+)-Madindoline B. Org Lett. 2007;9(4):647-650. doi:10.1021/ol062919e. PMID: 17286372. View Source

Quantitative Differentiation Evidence for Madindoline B Versus Madindoline A and In-Class Comparators

IL-6 Inhibitory Potency: Madindoline B Is 3.75-Fold Less Potent Than Madindoline A Against IL-6-Dependent MH60 Cells

In the original isolation study, madindoline B inhibited IL-6-dependent MH60 cell growth with an IC₅₀ of 30 µM, compared to 8 µM for madindoline A tested under strictly identical conditions (0.1 U/mL IL-6). This represents a 3.75-fold potency differential attributable solely to the C2′ epimeric relationship [1]. Both compounds showed no inhibition of IL-6-independent MH60 cells, confirming that the differential is target-pathway-specific rather than a general cytotoxicity effect.

IL-6 inhibitory potency

Head-to-head

IC₅₀ 30 µM (B) vs 8 µM (A) (3.75× less potent)

Quantifies C2′ stereocenter contribution to IL-6 inhibition

MH60 cells, 0.1 U/mL IL-6; no effect on IL-6-independent cells

Evidence Dimension	Inhibition of IL-6-dependent MH60 cell proliferation (IC₅₀)
Target Compound Data	Madindoline B: IC₅₀ = 30 µM
Comparator Or Baseline	Madindoline A: IC₅₀ = 8 µM
Quantified Difference	3.75-fold lower potency (A is 3.75× more potent than B)
Conditions	MH60 cells, 0.1 U/mL recombinant human IL-6, dose-dependent inhibition assay, 72 h incubation (Hayashi et al. 1996)

Why This Matters

This potency ratio defines the quantitative contribution of the C2′ stereocenter to IL-6 inhibitory activity, making madindoline B indispensable as both a stereochemical SAR probe and a less-active epimeric control compound.

• [1] Hayashi M, Kim YP, Takamatsu S, Enomoto A, Shinose M, et al. Madindoline, a novel inhibitor of IL-6 activity from Streptomyces sp. K93-0711. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1996;49(11):1091-1095. doi:10.7164/antibiotics.49.1091. PMID: 8982336. View Source

Absolute Stereochemical Identity: Madindoline B Is the C2′ Epimer of Madindoline A, with Opposite Optical Rotation

Madindoline B is the C2′ epimer of madindoline A, with absolute configuration (3aR,8aS,2′S) versus (3aR,8aS,2′R) for madindoline A, as determined by the first-generation asymmetric total synthesis and X-ray crystallographic analysis [1][2]. Natural madindoline B is the (−)-enantiomer; synthetic madindoline B is the (+)-enantiomer, meaning the two are enantiomeric rather than identical. This distinction has direct procurement consequences: commercially available synthetic material is typically (+)-madindoline B, which is not chemically identical to the natural isolate.

Absolute configuration

Head-to-head

B: (3aR,8aS,2′S) (−)-natural / (+)-synthetic
A: (3aR,8aS,2′R) (+)-natural

Enantiomeric identity must be specified at procurement

X-ray & asymmetric total synthesis confirmation

Evidence Dimension	Absolute configuration at C2′ and sign of optical rotation
Target Compound Data	Madindoline B: (3aR,8aS,2′S); natural = (−)-enantiomer; synthetic = (+)-enantiomer
Comparator Or Baseline	Madindoline A: (3aR,8aS,2′R); natural = (+)-enantiomer
Quantified Difference	Epimeric at C2′; opposite sign of optical rotation (B = (−) natural, A = (+) natural); synthetic B is the enantiomer of natural B
Conditions	Absolute configuration determined by asymmetric total synthesis (19 linear steps), X-ray crystallography, and correlation with natural isolate (Sunazuka et al. 2000); physico-chemical properties reported in Takamatsu et al. 1997

Why This Matters

Procurement must explicitly specify which enantiomer is required—natural (−)-B or synthetic (+)-B—as they are non-identical chemical entities with potentially different biological activities.

• [1] Sunazuka T, Hirose T, Shirahata T, Harigaya Y, Hayashi M, Komiyama K, Omura S, Smith AB III. Total Synthesis of (+)-Madindoline A and (−)-Madindoline B, Potent, Selective Inhibitors of Interleukin 6. Determination of the Relative and Absolute Configurations. J Am Chem Soc. 2000;122(9):2122-2123. View Source
• [2] Takamatsu S, Kim YP, Enomoto A, Hayashi M, Tanaka H, Komiyama K, Omura S. Madindolines, novel inhibitors of IL-6 activity from Streptomyces sp. K93-0711. II. Physico-chemical properties and structural elucidation. J Antibiot (Tokyo). 1997;50(12):1069-1072. doi:10.7164/antibiotics.50.1069. PMID: 9510918. View Source

Target-Pathway Selectivity: Madindoline B Inhibits Only IL-6-Dependent Cell Growth; Inhibition Is Reversed by Excess IL-6

Madindoline B does not inhibit the growth of IL-6-independent MH60 cells, and its growth-inhibitory effect on IL-6-dependent MH60 cells is fully reversed by the addition of excess IL-6 (0.4 U/mL) [1]. This selectivity pattern is consistent with the profile extensively characterized for madindoline A, which was shown to selectively inhibit IL-6- and IL-11-mediated signaling (both gp130-homodimer-dependent pathways) without affecting IL-2, IL-3, TNF-α, LIF, or G-CSF pathways [2]. Comprehensive cytokine selectivity panel data specifically for madindoline B have not been reported; the selectivity inference is class-level based on the shared mechanism of gp130 antagonism.

Pathway selectivity

Class-level

Inhibits only IL-6-dependent growth; reversed by excess IL-6

Supports gp130-pathway-selective probe use

Multi-cytokine panel data available for madindoline A only

Evidence Dimension	Growth inhibition selectivity: IL-6-dependent versus IL-6-independent cells; reversibility by excess IL-6
Target Compound Data	Madindoline B: no inhibition of IL-6-independent MH60 cells; inhibition of IL-6-dependent cells reversed by 0.4 U/mL IL-6
Comparator Or Baseline	Madindoline A: identical selectivity pattern in MH60 assay; additionally demonstrated no inhibition of IL-2 (CTLL-2), IL-3 (Baf3), TNF-α (L929), LIF (M1 differentiation), G-CSF (Baf3/GCSFR-gp130) at up to 70–100 µM (Hayashi et al. 2002)
Quantified Difference	Qualitative match for IL-6-dependence criterion; quantitative multi-cytokine panel data not available for madindoline B (class-level inference only)
Conditions	MH60 cell line ± 0.1 U/mL IL-6; cytokine panels for MDL-A: CTLL-2 (IL-2), Baf3 (IL-3), L929 (TNF-α), M1 cells (IL-6/LIF), Baf3/GCSFR-gp130 chimera (G-CSF)

Why This Matters

Confirms that madindoline B's growth-inhibitory activity is pathway-specific and not due to general cytotoxicity, supporting its use as a gp130-pathway-selective probe; however, users requiring guaranteed multi-cytokine selectivity data should note that only madindoline A has been comprehensively profiled.

• [1] Hayashi M, Kim YP, Takamatsu S, Enomoto A, Shinose M, et al. Madindoline, a novel inhibitor of IL-6 activity from Streptomyces sp. K93-0711. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1996;49(11):1091-1095. doi:10.7164/antibiotics.49.1091. PMID: 8982336. View Source
• [2] Hayashi M, Rho MC, Enomoto A, Fukami A, Kim YP, Kikuchi Y, Sunazuka T, Hirose T, Komiyama K, Omura S. Suppression of bone resorption by madindoline A, a novel nonpeptide antagonist to gp130. Proc Natl Acad Sci USA. 2002;99(23):14728-14733. doi:10.1073/pnas.232562799. PMID: 12417753. View Source

Synthetic Diastereoselectivity: Madindoline B Is the Minor Isomer in Oxidative Ring-Closure, Limiting Relative Synthetic Yield

In the first-generation total synthesis reported by Sunazuka et al. (2000), the key oxidative ring-closure step using (+)-DET, Ti(Oi-Pr)₄, and t-BuOOH produced madindoline A and B in a 2.2:1 diastereomeric ratio favoring the A isomer, with a combined yield of 45% [1]. This inherent stereochemical bias makes madindoline B the scarcer isomer from synthesis. Subsequent synthetic routes have achieved varying efficiencies: a 10-step enantiodivergent synthesis (Wan & Tius, 2007) delivered both (+)-madindoline A and (+)-madindoline B in 9.2% overall yield via a Mannich reaction strategy [2], while a short second-generation synthesis (Hirose et al., 2002) provided improved convergence [3].

Synthetic diastereoselectivity

Cross-study

A:B ratio 2.2:1 in key oxidative step; B is minor isomer

Higher procurement cost and limited availability expected

Yields 9.2% over 10 steps (Wan & Tius 2007)

Evidence Dimension	Diastereomeric product ratio in oxidative ring-closure step; overall synthetic yield
Target Compound Data	Madindoline B: minor isomer (1 part); overall yields: 9.2% (Wan & Tius 2007, 10 steps), yield not separately reported in other syntheses
Comparator Or Baseline	Madindoline A: major isomer (2.2 parts) in Sunazuka 2000 synthesis
Quantified Difference	A:B diastereomeric ratio = 2.2:1 in oxidative ring-closure; madindoline B yield inherently lower than A from this route
Conditions	Oxidative ring-closure: (+)-DET, Ti(Oi-Pr)₄, t-BuOOH (Sunazuka et al. 2000); Mannich reaction/Nazarov cyclization (Wan & Tius 2007); chelation-controlled 1,4-diastereoselective acylation (Hirose et al. 2002)

Why This Matters

The unfavorable diastereomeric ratio in a key synthetic step contributes to higher procurement cost and longer lead times for madindoline B relative to madindoline A; researchers should anticipate limited commercial availability and plan syntheses or purchases accordingly.

• [1] Sunazuka T, Hirose T, Shirahata T, Harigaya Y, Hayashi M, Komiyama K, Omura S, Smith AB III. Total Synthesis of (+)-Madindoline A and (−)-Madindoline B, Potent, Selective Inhibitors of Interleukin 6. Determination of the Relative and Absolute Configurations. J Am Chem Soc. 2000;122(9):2122-2123. View Source
• [2] Wan L, Tius MA. Synthesis of (+)-Madindoline A and (+)-Madindoline B. Org Lett. 2007;9(4):647-650. doi:10.1021/ol062919e. PMID: 17286372. View Source
• [3] Hirose T, Sunazuka T, Shirahata T, Yamamoto D, Harigaya Y, Kuwajima I, Omura S. Short Total Synthesis of (+)-Madindolines A and B. Org Lett. 2002;4(4):501-503. doi:10.1021/ol017058i. PMID: 11843576. View Source

Natural Source Exhaustion: Chemical Synthesis Is the Sole Supply Route for Madindoline B

The original producing strain Streptomyces nitrosporeus K93-0711 stopped producing both madindoline A and B shortly after their discovery in 1996, rendering them unavailable from fermentation [1][2]. This is a documented phenomenon where the biosynthetic gene cluster was silenced or lost during laboratory maintenance. Consequently, all madindoline B material currently available for research must be obtained through de novo chemical synthesis, and the purity, stereochemical integrity, and batch consistency are entirely dependent on the synthetic route employed.

Natural source exhaustion

Supporting

Fermentation ceased; synthetic supply only

Requires certificate of analysis for enantiomeric purity

Producer strain lost biosynthetic capability

Evidence Dimension	Availability from natural fermentation versus chemical synthesis
Target Compound Data	Madindoline B: zero availability from natural fermentation; synthetic-only supply
Comparator Or Baseline	Other microbial natural products (e.g., madindoline-class analogs): many remain accessible via fermentation of producer strains
Quantified Difference	Qualitative: natural production = 0; synthetic production = multiple routes demonstrated (Sunazuka 2000, Hirose 2002, McComas 2002, Wan & Tius 2007)
Conditions	Cessation observed during routine laboratory maintenance of S. nitrosporeus K93-0711 at The Kitasato Institute (reported in Wan & Tius 2007 and Hirose et al. 2002)

Why This Matters

Procurement must rely exclusively on synthetic material; researchers should request certificates of analysis confirming enantiomeric purity and synthetic route provenance, as batch variability can arise from different synthetic methodologies.

• [1] Wan L, Tius MA. Synthesis of (+)-Madindoline A and (+)-Madindoline B. Org Lett. 2007;9(4):647-650. doi:10.1021/ol062919e. PMID: 17286372. View Source
• [2] Hirose T, Sunazuka T, Shirahata T, Yamamoto D, Harigaya Y, Kuwajima I, Omura S. Short Total Synthesis of (+)-Madindolines A and B. Org Lett. 2002;4(4):501-503. doi:10.1021/ol017058i. PMID: 11843576. View Source

Validated Research Application Scenarios for Madindoline B Based on Quantitatively Established Evidence

Stereochemical Structure–Activity Relationship (SAR) Probe for the gp130 C2′ Binding Pocket

Madindoline B serves as a critical epimeric control in SAR studies aimed at mapping the stereochemical requirements of the gp130 extracellular domain binding site. With a 3.75-fold potency differential relative to madindoline A established in identical MH60 assays [1], the C2′ configuration is quantitatively linked to IL-6 inhibitory activity. Researchers designing novel gp130 antagonists can use madindoline B to benchmark the contribution of this stereocenter and validate computational docking models. Comprehensive gp130 binding affinity data (Kd = 288 µM for madindoline A by SPR [2]) are available for the A epimer, providing a reference frame for comparative biophysical studies.

Negative Control Compound for Madindoline A-Driven In Vitro IL-6/IL-11 Pathway Studies

In experiments where madindoline A is employed as the active gp130 antagonist (e.g., IL-6- or IL-11-induced osteoclastogenesis assays, STAT3 phosphorylation inhibition in HepG2 cells [3]), madindoline B functions as a chemically matched, less-active control. Its 3.75-fold lower potency [1] and shared core structure allow researchers to discriminate between target-mediated and structure-dependent off-target effects. This application is directly supported by the demonstrated IL-6-dependent selectivity and reversibility of growth inhibition by excess IL-6 for both epimers [1].

Starting Material and Synthetic Standard for Madindoline-Derived Analog Development

With natural fermentation no longer viable [4], madindoline B obtained via total synthesis serves both as a starting scaffold for analog generation and as an analytical reference standard. The Yamamoto et al. (2006) analog program used madindoline-based inhibitors evaluated against IL-6-dependent 7TDI cells to identify improved candidates [5]. Madindoline B provides access to the 2′S stereochemical series, enabling exploration of this stereoisomeric space that is inaccessible from madindoline A alone. The documented synthetic routes (9.2% overall yield over 10 steps [4]; 2.2:1 A:B diastereomeric ratio [6]) provide a feasibility baseline for planning analog synthesis campaigns.

Enantiomeric Purity Reference for Quality Control of Synthetic and Natural Product-Derived gp130 Antagonists

The demonstrated distinction between natural (−)-madindoline B and synthetic (+)-madindoline B [6] makes madindoline B an essential enantiomeric reference standard for quality control in both academic and industrial settings. Any laboratory sourcing madindoline-class compounds must verify enantiomeric composition, as the natural and synthetic enantiomers are non-identical chemical entities. This application is particularly relevant given that the producing organism is no longer available and all commercial material is synthetic [4], creating a risk of enantiomeric misidentification without proper reference standards.

Application

Selection Property

Validation Focus

gp130 C2′ stereochemical SAR

Epimeric control with defined C2′ configuration

Potency differential benchmarking in IL-6 assays

IL-6/IL-11 pathway control experiments

Shared core, reduced pathway activity

Target-mediated vs. off-target effect discrimination

Analog synthesis and scaffold derivatization

2′S stereochemical series access

Synthetic route feasibility and yield assessment

Enantiomeric QC reference for gp130 antagonists

Defined natural (−) vs. synthetic (+) enantiomer

Enantiomeric composition verification

• [1] Hayashi M, Kim YP, Takamatsu S, Enomoto A, Shinose M, et al. Madindoline, a novel inhibitor of IL-6 activity from Streptomyces sp. K93-0711. I. Taxonomy, fermentation, isolation and biological activities. J Antibiot (Tokyo). 1996;49(11):1091-1095. doi:10.7164/antibiotics.49.1091. PMID: 8982336. View Source
• [2] Saleh AZM, Greenman KL, Billings S, Van Vranken DL, Krolewski JJ. Binding of Madindoline A to the Extracellular Domain of gp130. Biochemistry. 2005;44(32):10822-10827. doi:10.1021/bi050439+. PMID: 16086584. View Source
• [3] Hayashi M, Rho MC, Enomoto A, Fukami A, Kim YP, Kikuchi Y, Sunazuka T, Hirose T, Komiyama K, Omura S. Suppression of bone resorption by madindoline A, a novel nonpeptide antagonist to gp130. Proc Natl Acad Sci USA. 2002;99(23):14728-14733. doi:10.1073/pnas.232562799. PMID: 12417753. View Source
• [4] Wan L, Tius MA. Synthesis of (+)-Madindoline A and (+)-Madindoline B. Org Lett. 2007;9(4):647-650. doi:10.1021/ol062919e. PMID: 17286372. View Source
• [5] Yamamoto D, Sunazuka T, Hirose T, Kojima N, Kaji E, Omura S. Design, synthesis, and biological activities of madindoline analogues. Bioorg Med Chem Lett. 2006;16(10):2807-2811. doi:10.1016/j.bmcl.2006.01.107. PMID: 16481161. View Source
• [6] Sunazuka T, Hirose T, Shirahata T, Harigaya Y, Hayashi M, Komiyama K, Omura S, Smith AB III. Total Synthesis of (+)-Madindoline A and (−)-Madindoline B, Potent, Selective Inhibitors of Interleukin 6. Determination of the Relative and Absolute Configurations. J Am Chem Soc. 2000;122(9):2122-2123. View Source